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Compound of Interest

Compound Name:
3-Chloro-4-methylbenzenesulfonyl

fluoride

Cat. No.: B1296305 Get Quote

An In-depth Technical Guide to 3-Chloro-4-
methylbenzenesulfonyl Fluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 3-Chloro-4-methylbenzenesulfonyl fluoride, a versatile reagent with growing

importance in chemical synthesis and drug discovery. This document details its structural and

physicochemical characteristics, reactivity, and potential applications, supported by

experimental data and protocols.

Core Properties and Data
3-Chloro-4-methylbenzenesulfonyl fluoride is an aromatic sulfonyl fluoride compound. Its

structure features a benzene ring substituted with a chloro group, a methyl group, and a

sulfonyl fluoride functional group.

Table 1: Physical and Chemical Properties of 3-Chloro-4-methylbenzenesulfonyl Fluoride
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Property Value Source(s)

CAS Number 25300-22-5 [1][2][3]

Molecular Formula C₇H₆ClFO₂S [1][2][3]

Molecular Weight 208.64 g/mol [2]

Boiling Point 262.9 °C at 760 mmHg

Density 1.406 g/cm³

Flash Point 112.8 °C

Melting Point Not available

Solubility
Soluble in many organic

solvents; low solubility in water.
[4]

Synthesis and Reactivity
A common synthetic route to arylsulfonyl fluorides involves the conversion of the corresponding

sulfonyl chlorides. While a specific detailed protocol for the synthesis of 3-Chloro-4-
methylbenzenesulfonyl fluoride is not readily available in the provided search results, a

general approach can be inferred from the synthesis of similar compounds.

General Synthetic Approach: Halide Exchange
A prevalent method for synthesizing sulfonyl fluorides is through the halide exchange reaction

of the corresponding sulfonyl chloride with a fluoride salt.

Diagram 1: General Synthesis of Arylsulfonyl Fluorides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-4-methylbenzenesulfonyl fluoride physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296305#3-chloro-4-methylbenzenesulfonyl-fluoride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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